2-{[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)ethyl]benzamide

• IUPAC Name: 2-[(4-methylphenyl)sulfonylamino]-N-(2-phenylsulfanylethyl)benzamide
• InChI: InChI=1S/C22H22N2O3S2/c1-17-11-13-19(14-12-17)29(26,27)24-21-10-6-5-9-20(21)22(25)23-15-16-28-18-7-3-2-4-8-18/h2-14,24H,15-16H2,1H3,(H,23,25)
• InChI Key: GRLABHCITIKGME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCCSC3=CC=CC=C3
• Molecular Formula: C22H22N2O3S2
• Molecular Weight: 426.6 g/mol

Description

2-{[(4-methylphenyl)sulfonyl]amino}-N-[2-(phenylthio)ethyl]benzamide, commonly known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a synthetic compound that belongs to the class of sulfonamide compounds, which have been shown to exhibit a range of biological activities.

Scientific Research Applications

MPTP has been extensively studied for its potential applications in scientific research. One of the most significant applications of MPTP is in the study of Parkinson's disease, a neurodegenerative disorder that affects millions of people worldwide. MPTP has been shown to selectively destroy dopaminergic neurons in the substantia nigra, a brain region that is critical for the regulation of movement. This makes MPTP an excellent tool for studying the pathophysiology of Parkinson's disease and for developing new treatments for the disease.

Mechanism of Action

The mechanism of action of MPTP involves its conversion to MPP+ (1-methyl-4-phenylpyridinium ion) by the enzyme monoamine oxidase B (MAO-B). MPP+ is then transported into dopaminergic neurons via the dopamine transporter, where it accumulates and causes oxidative stress and mitochondrial dysfunction, leading to cell death. This mechanism of action is similar to that of the neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP), which is known to cause Parkinson's disease in humans.
Biochemical and physiological effects
MPTP has been shown to cause selective destruction of dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the brain. This results in a range of biochemical and physiological effects, including motor dysfunction, cognitive impairment, and behavioral changes. MPTP has also been shown to cause oxidative stress and mitochondrial dysfunction, leading to cell death and neurodegeneration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPTP in lab experiments is its ability to selectively destroy dopaminergic neurons in the substantia nigra, making it an excellent tool for studying Parkinson's disease. MPTP has also been shown to produce consistent and reproducible results, making it a reliable tool for scientific research. However, there are some limitations to the use of MPTP in lab experiments, including its toxicity and potential for off-target effects. Careful consideration must be given to the dosage and administration of MPTP to minimize these effects.

Future Directions

There are several future directions for research on MPTP, including the development of new treatments for Parkinson's disease and the study of its effects on other neurological disorders. Researchers may also investigate the potential for MPTP to be used as a tool for studying other neurodegenerative diseases, such as Alzheimer's disease and Huntington's disease. Additionally, there is a need for further research into the mechanism of action of MPTP and its effects on different brain regions and cell types.